Ethyl 2-aminodecanoate

• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• IUPAC Name: ethyl 2-aminodecanoate
• InChI: InChI=1S/C12H25NO2/c1-3-5-6-7-8-9-10-11(13)12(14)15-4-2/h11H,3-10,13H2,1-2H3
• InChI Key: XSTSHOZESJIYPK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(C(=O)OCC)N

Description

Ethyl 2-aminodecanoate is a useful research compound. Its molecular formula is C12H25NO2 and its molecular weight is 215.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Aminodecanoic acid (J. Am. Chem. Soc., 1946, 68, 450) (16.0 g) was added in portions to a cooled (-10° C.) mixture of absolute ethanol (70 ml) and thionyl chloride (6 ml) with stirring. The resulting solution was set aside for 2 hours, at room temperature, refluxed for 1 hour, cooled, poured into ice-water, and the pH of the solution was adjusted to 9 with aqueous sodium hydroxide. The mixture was extracted with ether, the extract was dried, concentrated, then distilled, giving ethyl 2-aminodecanoate (75%) as a colourless oil, b.p. 82°-4° C./0.2 mm.